2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane

• IUPAC Name: 4-[5-fluoro-2-(8-methyl-2,8-diazaspiro[4.5]decan-2-yl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C17H26FN5O/c1-21-5-2-17(3-6-21)4-7-23(13-17)16-19-12-14(18)15(20-16)22-8-10-24-11-9-22/h12H,2-11,13H2,1H3
• InChI Key: RBOSWVNAOXDMAX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CCN(C2)C3=NC=C(C(=N3)N4CCOCC4)F
• Molecular Formula: C17H26FN5O
• Molecular Weight: 335.4 g/mol

Description

2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane, also known as JNJ-40411813, is a novel small molecule compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane exerts its pharmacological effects by selectively inhibiting the activity of specific protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3). By inhibiting these kinases, 2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane disrupts various cellular processes, including cell cycle progression, cell proliferation, and inflammatory signaling pathways.
Biochemical and Physiological Effects:
2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane has been shown to have significant biochemical and physiological effects in preclinical studies. The compound has demonstrated anti-proliferative effects in various cancer cell lines, including breast, lung, and prostate cancer. Additionally, 2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane has been shown to reduce inflammation in animal models of neurodegenerative disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane is its high potency and selectivity for specific protein kinases, which makes it an ideal tool for studying the role of these kinases in various cellular processes. However, the compound's low solubility and stability can pose challenges in experimental design and interpretation of results.

Future Directions

2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane has shown promising results in preclinical studies, and several future directions can be explored to further understand its therapeutic potential. These include investigating the compound's efficacy in combination with other drugs, exploring its potential as a treatment for infectious diseases, and developing novel formulations to improve its solubility and stability.
In conclusion, 2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane is a novel small molecule compound that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. Its high potency and selectivity for specific protein kinases make it an ideal tool for studying the role of these kinases in various cellular processes. Further research is needed to fully understand its therapeutic potential and develop novel formulations to improve its solubility and stability.

Scientific Research Applications

2-(5-fluoro-4-morpholin-4-ylpyrimidin-2-yl)-8-methyl-2,8-diazaspiro[4.5]decane has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound has shown promising results in preclinical studies as a potent inhibitor of various protein kinases and has demonstrated anti-proliferative and anti-inflammatory effects.